Cas no 380355-55-5 (2-(2-Methoxy-ethoxymethyl)-6-trifluoromethyl-nicotinic acid)

• Product Name: 2-(2-Methoxy-ethoxymethyl)-6-trifluoromethyl-nicotinic acid
• CAS No: 380355-55-5
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 2937936
• Update Time: 2023-08-10

2-(2-Methoxy-ethoxymethyl)-6-trifluoromethyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethoxymethyl)-6-(trifluoromethyl)pyridine-3-carboxylic Acid
• Bicyclopyrone metabolite 1
• 2-(2-methoxy-ethoxymethyl)-6-trifluoromethyl-nicotinic acid
• 2-methoxyethoxymethyl-6-trifluoromethylnicotinic acid
• 2-methoxyethoxymethyl-6 -trifluoromethylnicotinic acid
• 2-(2-methoxyethoxymethyl)-6-trifluoromethyinicotinic acid
• 2-(2-methoxyethoxymethyl)-6-trifluoromethylnicotinic acid
• Bicyclopyrone metabolite 1 100 microg/mL in Acetonitrile
• 2-((2-Methoxyethoxy)methyl)-6-(t
• 2-(2-Methoxy-ethoxymethyl)-6-trifluoromethyl-nicotinic acid

• Inchi： 1S/C11H12F3NO4/c1-18-4-5-19-6-8-7(10(16)17)2-3-9(15-8)11(12,13)14/h2-3H,4-6H2,1H3,(H,16,17)
• InChI Key： OOHPBGRAQNINBY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)C(COCCOC)=N1)(F)F

Computed Properties

• Exact Mass: 279.07184235 g/mol
• Monoisotopic Mass: 279.07184235 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.21
• XLogP3: 0.8
• Topological Polar Surface Area: 68.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids